Cas no 6923-69-9 (Tetrachloroanthranilic acid)

• Product Name: Tetrachloroanthranilic acid
• CAS No: 6923-69-9
• MF: C₇H₃Cl₄NO₂
• MW: 274.916218042374
• CID: 95311
• PubChem ID: 290529
• Update Time: 2025-04-18

Tetrachloroanthranilic acid Chemical and Physical Properties

Names and Identifiers

• Tetrachloroanthranilic acid
• 2-amino-3,4,5,6-tetrachlorobenzoic acid
• Benzoic acid, 2-amino-3,4,5,6-tetrachloro-
• DTXSID00302834
• 6923-69-9
• AG-777/36181011
• tetra-chloroanthranilic acid
• SCHEMBL7577377
• NSC154376
• NSC-154376

• Inchi： 1S/C7H3Cl4NO2/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h12H2,(H,13,14)
• InChI Key： CJKYKXAESHUOOV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1C(=O)O)N)Cl)Cl)Cl

Computed Properties

• Exact Mass: 274.889
• Monoisotopic Mass: 272.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.808
• Boiling Point: 404.6°C at 760 mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.673